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Compound of Interest

Compound Name: Chlorendic anhydride

Cat. No.: B085838

Essential Safety and Handling Guide for
Chlorendic Anhydride

This guide provides immediate, essential safety protocols and logistical information for handling
Chlorendic Anhydride in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Chlorendic Anhydride is a chemical compound that presents several hazards. It is irritating to
the eyes, skin, and respiratory tract and may cause an allergic skin reaction.[1][2][3] The
substance is also suspected of causing cancer.[3][4][5] It is crucial to handle this compound
with appropriate personal protective equipment and to follow strict safety procedures to
minimize exposure. Furthermore, Chlorendic Anhydride reacts with water and/or sunlight to
form Chlorendic Acid.[1] The International Agency for Research on Cancer (IARC) has
classified Chlorendic Acid as possibly carcinogenic to humans (Group 2B).[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Chlorendic Anhydride to prevent
exposure through inhalation, skin contact, and eye contact.[2][3] Standard gear includes a hard
hat, goggles, gloves, safety shoes/boots, and long-sleeve coveralls.[1]
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Protection Type

Specific PPE
Recommendation

Rationale & Citation

Respiratory

A full-face piece cartridge
respirator is required in dusty
environments. If the dusty
atmosphere exceeds 1mg/m3,
a full-face piece air-supplied

respirator is recommended.[1]

The substance is irritating to
the respiratory tract and can
be absorbed by inhalation of
its aerosol.[2][6] Local exhaust
or breathing protection should
be used.[7]

Chemical safety goggles
should be worn.[1][8] Eye

Causes serious eye irritation,

Eye & Face protection may be used in including redness and pain.[4]
combination with breathing [5161[9]
protection.[6][7]
Chemical-resistant gloves Prevents skin contact, which
Hand (e.g., polyvinyl chloride, nitrile, can cause irritation, redness,
neoprene).[8][10] and burning sensations.[6]
Chemical-resistant aprons or Protects skin from irritation and
coveralls are recommended.[3]  potential allergic reactions.[2]
Body [5] Long sleeve coveralls and Contaminated clothing should

safety shoes/boots are
standard.[1]

be removed and washed

before reuse.[1][5]

Operational Plan: Safe Handling and Storage

Protocol

Handling:

o Read Safety Precautions: Do not handle until all safety precautions have been read and

understood.[5]

o Ensure Ventilation: Handle in a well-ventilated place.[4] Use local exhaust ventilation to

minimize exposure to dust.[6][11]
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e Avoid Dust Formation: Prevent the dispersion of dust during handling.[6][7] If appropriate,
moisten the substance first to prevent dusting.[4][6][7]

» Ground Equipment: Falling product can generate a static charge.[1] Ground containers and
equipment to protect against static discharge hazards, potentially using an inert atmosphere.

[1][2]

o Personal Hygiene: Do not eat, drink, or smoke during work.[6][7] Wash hands thoroughly
after handling.[5][6]

Storage:
o Container: Store in a dry, well-closed container.[6][7][9]
e Location: Keep in a cool, well-ventilated area away from sources of ignition.[1]

o Environmental Conditions: Protect from humidity, water, direct sunlight, and strong
incandescent light, as it degrades to Chlorendic Acid under these conditions.[1]

Emergency Response and First-Aid Procedures

Immediate action is critical in the event of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1][5]
Remove contact lenses if present and easy to do.[5] Get immediate medical attention.[1][5]

» Skin Contact: Immediately wash the affected area with soap and plenty of water.[1][5]
Remove contaminated clothing and shoes.[1][5] Get medical attention if symptoms like
redness or a burning sensation occur.[1][6]

 Inhalation: Remove the individual to fresh air and keep them at rest in a comfortable, half-
upright position.[2][6][7] If breathing is difficult, give oxygen.[1][2] If not breathing, give
artificial respiration.[2] Seek medical attention.[1][2][6]

 Ingestion: Rinse mouth with water.[6][7] Induce vomiting only as directed by medical
personnel.[1][5] Never give anything by mouth to an unconscious person.[1][2][5] Get
medical attention.[1][2]
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Spill, Decontamination, and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and
further exposure.
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Caption: Workflow for Chlorendic Anhydride Spill Response.
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Spill Cleanup Protocol:
e Ventilate: Ensure the area is well-ventilated.[2]
o Contain: Stop the leak if it is safe to do so.[2][11][12]

o Collect: Use appropriate tools to sweep the spilled solid into a convenient, covered waste
disposal container.[2][4][6] Moisten the material first to prevent dusting if necessary.[4][6][7]
Avoid raising dust.[5]

o Decontaminate: Wash the spill area thoroughly with water and detergent.[5][11][12]

» Disposal: Dispose of the contaminated material and container as hazardous waste at a
special collection point.[11][12] Do not discharge to sewer systems.[4] Consult local or
regional authorities for specific disposal options.[2]

Disposal of Unused Product: The most favorable course of action is to use an alternative
chemical product with less inherent propensity for occupational exposure or environmental
contamination.[9] Recycle any unused portion for its approved use or return it to the
manufacturer.[9] Ultimate disposal must conform with environmental and public health
regulations.[9]

Chemical and Physical Properties

Property Value

Molecular Formula CoH2ClsO3[9]

Molecular Weight 370.8 g/mol [9]

Appearance White Crystalline Solid[6]

Melting Point 231-239°C[5][6]

Density 1.73 g/cm3[6]

Solubility in Water Reacts with water to form Chlorendic Acid[6][7]
Flammability Non-flammable[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085838?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

